N-[(3-Bromophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidine-2-carboxamide
N-[(3-Bromophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidine-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
5309-35-3
VCID:
VC0197960
InChI:
InChI=1S/C18H15BrN4O2S/c19-11-5-3-4-10(8-11)9-20-23-17(25)15-21-16(24)14-12-6-1-2-7-13(12)26-18(14)22-15/h3-5,8-9H,1-2,6-7H2,(H,23,25)(H,21,22,24)
SMILES:
C1CCC2=C(C1)C3=C(S2)N=C(NC3=O)C(=O)NN=CC4=CC(=CC=C4)Br
Molecular Formula:
C18H15BrN4O2S
Molecular Weight:
431.3 g/mol
N-[(3-Bromophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidine-2-carboxamide
CAS No.: 5309-35-3
Reference Standards
VCID: VC0197960
Molecular Formula: C18H15BrN4O2S
Molecular Weight: 431.3 g/mol
![N-[(3-Bromophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidine-2-carboxamide - 5309-35-3](/images/no_structure.jpg)
| CAS No. | 5309-35-3 |
|---|---|
| Product Name | N-[(3-Bromophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidine-2-carboxamide |
| Molecular Formula | C18H15BrN4O2S |
| Molecular Weight | 431.3 g/mol |
| IUPAC Name | N-[(3-bromophenyl)methylideneamino]-4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidine-2-carboxamide |
| Standard InChI | InChI=1S/C18H15BrN4O2S/c19-11-5-3-4-10(8-11)9-20-23-17(25)15-21-16(24)14-12-6-1-2-7-13(12)26-18(14)22-15/h3-5,8-9H,1-2,6-7H2,(H,23,25)(H,21,22,24) |
| Standard InChIKey | QEAFSPBJYUGTNV-UHFFFAOYSA-N |
| SMILES | C1CCC2=C(C1)C3=C(S2)N=C(NC3=O)C(=O)NN=CC4=CC(=CC=C4)Br |
| Canonical SMILES | C1CCC2=C(C1)C3=C(S2)N=C(NC3=O)C(=O)NN=CC4=CC(=CC=C4)Br |
| Appearance | Powder |
| PubChem Compound | 1242204 |
| Last Modified | Nov 11 2021 |
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